Cas no 66834-87-5 ((4aR,5S,7R,8aR)-7-methyl-5-[(2S)-piperidin-2-ylmethyl]decahydroquinoline)

• Product Name: (4aR,5S,7R,8aR)-7-methyl-5-[(2S)-piperidin-2-ylmethyl]decahydroquinoline
• CAS No: 66834-87-5
• MF: C₁₆H₃₀N₂
• MW: 250.422804355621
• CID: 1712966
• PubChem ID: 442494
• Update Time: 2025-04-21

(4aR,5S,7R,8aR)-7-methyl-5-[(2S)-piperidin-2-ylmethyl]decahydroquinoline Chemical and Physical Properties

Names and Identifiers

• (4aR,5S,7R,8aR)-7-methyl-5-[(2S)-piperidin-2-ylmethyl]decahydroquinoline
• (4aR,5S,7R,8aR)-7-methyl-5-[[(2S)-piperidin-2-yl]methyl]-1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline
• DTXSID00331846
• Phlegmarine
• C09892
• 66834-87-5
• Q27107796
• CHEBI:8109
• (-)-Phlegmarine

• Inchi： 1S/C16H30N2/c1-12-9-13(11-14-5-2-3-7-17-14)15-6-4-8-18-16(15)10-12/h12-18H,2-11H2,1H3/t12-,13+,14+,15-,16-/m1/s1
• InChI Key： HLJWSLBSLJLQBA-LYYZXLFJSA-N
• SMILES： N1CCC[C@H]2[C@H]1C[C@H](C)C[C@H]2C[C@@H]1CCCCN1

Computed Properties

• Exact Mass: 250.2411
• Monoisotopic Mass: 250.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 0.925
• Boiling Point: 320.5°C at 760 mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.478
• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines